Purity Comparison: 4-Sulfonyl vs. N-Sulfonyl Regioisomer
4-Methanesulfonylpiperidine-4-carboxylic acid is available from vendors with a minimum purity specification of 95% (CymitQuimica, Leyan) and up to 98% from select Chinese suppliers listed on ChemicalBook . In contrast, the N-sulfonyl regioisomer (1-methanesulfonylpiperidine-4-carboxylic acid, CAS 280772-00-1) is more consistently available at higher purity grades: 97% (Aladdin, AChemBlock, Beyotime) and 98% NLT (SynBlock) across multiple established vendors . The tighter and higher purity specifications of the comparator reflect its more mature synthetic routes and broader commercial demand, meaning procurement of the 4-sulfonyl isomer requires more rigorous vendor qualification and analytical verification.
| Evidence Dimension | Minimum vendor purity specification |
|---|---|
| Target Compound Data | 95% (CymitQuimica, Leyan); up to 98% (ChemicalBook supplier Tianjin Derchemist) |
| Comparator Or Baseline | 1-Methanesulfonylpiperidine-4-carboxylic acid: 97% (Aladdin, AChemBlock, Beyotime); 98% NLT (SynBlock) |
| Quantified Difference | Comparator demonstrates 97-98% purity across multiple vendors; target typically 95% with one vendor reporting 98% |
| Conditions | Vendor Certificate of Analysis (CoA) specifications as publicly listed; analytical method not uniformly disclosed across vendors |
Why This Matters
Procurement decisions must account for the lower and less consistent purity specifications of the target compound, requiring confirmatory in-house QC analysis (HPLC, NMR) before use in sensitive synthetic steps.
